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Compound of Interest

Compound Name: N-(Hydroxymethyl)nicotinamide

Cat. No.: B1678751

Technical Support Center: N-
(Hydroxymethyl)nicotinamide

Welcome to the technical support resource for researchers using N-
(Hydroxymethyl)nicotinamide. This guide provides essential information, troubleshooting

advice, and answers to frequently asked questions regarding the potential for this compound to
interfere with biochemical assays.

Frequently Asked Questions (FAQs)
Q1: What is N-(Hydroxymethyl)nicotinamide and what are its primary characteristics?
N-(Hydroxymethyl)nicotinamide, also known as nikethamide or bilamid, is a chemical

compound structurally related to nicotinamide (a form of vitamin B3).[1][2] It is recognized

primarily as an antimicrobial agent.[3][4][5][6] Its key chemical properties are summarized
below.

Table 1: Chemical Properties of N-(Hydroxymethyl)nicotinamide

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1678751?utm_src=pdf-interest
https://www.benchchem.com/product/b1678751?utm_src=pdf-body
https://www.benchchem.com/product/b1678751?utm_src=pdf-body
https://www.benchchem.com/product/b1678751?utm_src=pdf-body
https://www.benchchem.com/product/b1678751?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Hydroxymethyl_nicotinamide
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nicotinamide
https://www.targetmol.com/compound/n-%28hydroxymethyl%29nicotinamide
https://www.glpbio.com/n-hydroxymethyl-nicotinamide.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/279277
https://www.medchemexpress.com/n-hydroxymethyl-nicotinamide.html
https://www.benchchem.com/product/b1678751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Property Value Reference

CAS Number 3569-99-1 [1][5]

Molecular Formula C7HsN20:2 [11[415]

Molecular Weight 152.15 g/mol [11[4115]

Appearance Crystals

Melting Point 141-154 °C [51[7]
Sparingly soluble in cold water

Solubility and alcohol; freely soluble in 7]

hot water and alcohol. Soluble
in DMSO.

Q2: Why might N-(Hydroxymethyl)nicotinamide interfere with my biochemical assay?

The primary cause for concern is the N-(hydroxymethyl) group. Compounds with this structure

are known to be adducts of an amide and formaldehyde. In aqueous solutions, such as assay

buffers, N-(Hydroxymethyl)nicotinamide can exist in equilibrium with its constituent

molecules: nicotinamide and formaldehyde. Formaldehyde is a highly reactive small molecule

known to cause significant interference in many biochemical assays.
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Release in
aqueous buffer
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Troubleshooting Workflow: Time-Dependent Inhibition

Observe Atypical
Inhibition

/

Pre-incubate Compound
in Buffer at 0, 30, 60 min

/
Add Enzyme/Reagents
and Start Assay

[

/

Measure Activity

Does Inhibition Increase
with Pre-incubation Time?

Conclusion:
Interference is likely from
the parent compound.

Conclusion:
Interference from degradation
product (Formaldehyde) is likely.
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Mechanism: Formaldehyde Interference and Scavenging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [interference of N-(Hydroxymethyl)nicotinamide in
biochemical assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678751#interference-of-n-hydroxymethyl-
nicotinamide-in-biochemical-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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